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Compound of Interest

Compound Name: Geranyl butyrate

Cat. No.: B1671448

Essential Safety and Handling Guide for Geranyl
Butyrate

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Geranyl butyrate (CAS No: 106-29-6). The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe laboratory practices.

Quantitative Data Summary

The physical, chemical, and toxicological properties of Geranyl butyrate are summarized in
the table below for easy reference.
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Property Value Reference
Molecular Formula C14H2402 [1112]
Molecular Weight 224.34 g/mol [1][2]
Appearance Colorless to pale yellow liquid [3]

Density 0.896 g/mL at 25 °C [4]

Boiling Point 151-153 °C at 18 mmHg [4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Acute Oral Toxicity (Rat) LD50: > 5000 mg/kg [5]

Acute Dermal Toxicity (Rabbit) LD50: > 5000 mg/kg [5]

Operational and Disposal Plans

A systematic approach to handling Geranyl butyrate is crucial for laboratory safety. The
following sections provide step-by-step protocols from preparation to disposal.

Personal Protective Equipment (PPE) and Engineering
Controls

Before handling Geranyl butyrate, ensure the following personal protective equipment is worn
and engineering controls are in place.

o Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 or
NIOSH-approved standards.[1][2][6]

» Hand Protection: Use chemically resistant gloves, such as Nitrile rubber (0.2mm thickness).
[1] Always inspect gloves before use and use a proper glove removal technique to avoid skin
contact.[2]

o Body Protection: A standard laboratory coat is recommended.[7] For larger quantities or
where splashing is possible, impervious clothing should be worn.[2]
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» Respiratory Protection: Work in a well-ventilated area.[1][2] Good general ventilation is
typically sufficient.[7] If ventilation is inadequate or vapors/mists are generated, use a
NIOSH-approved air-purifying respirator with appropriate cartridges.[2][7]

o Engineering Controls: A fume hood should be used for procedures that may generate
significant vapors or aerosols. An eyewash station and safety shower must be readily
accessible.

Step-by-Step Handling Protocol

o Preparation: Ensure all required PPE is worn correctly. Clear the workspace of any
unnecessary items. Confirm the location and operational status of the nearest safety shower
and eyewash station.

» Dispensing: Avoid all direct contact with the product.[7] When transferring, do so in a well-
ventilated area or fume hood. Keep the container closed when not in use.[1][7]

» Procedure: Handle the substance in accordance with good industrial hygiene and safety
practices.[2][6] Avoid contact with skin and eyes and avoid inhaling any vapor or mist.[2]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[6][7] Decontaminate all work surfaces.

Storage Requirements

e Store in a cool, dry, and well-ventilated place.[1][2]
» Keep containers tightly closed and sealed upright to prevent leakage.[1][2]
» Store in the original packaging, protected from light and air.[7]

o Keep away from any potential sources of heat or ignition.[1][7]

Spill Management Protocol

In the event of a spill, follow these steps immediately:
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» Evacuate and Secure: Alert personnel in the immediate area. Evacuate non-essential
personnel.[1][2] Remove all sources of ignition.[1][5]

e Assess and Equip: Don the appropriate PPE, including respiratory protection if necessary.[1]

[2]

o Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]
[7] For liquid spills, use an inert absorbent material such as sand, diatomaceous earth, or
universal binders.[1][2][8]

o Cleanup: Carefully scoop or soak up the absorbed material.[2] Place the waste into a
suitable, closed, and labeled container for hazardous waste disposal.[2]

o Decontamination: Clean the spill area thoroughly. Once the bulk of the spill is removed, the
area may need to be decontaminated.

» Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous
waste through a licensed disposal company.[2]

First Aid Procedures

 Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[1][7] If breathing is difficult or symptoms persist, seek medical
attention.[2] If the person is not breathing, provide artificial respiration.[2]

o Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected skin with
plenty of soap and water.[2][7] If skin irritation occurs, seek medical advice.[1]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes.[2][7] Remove contact lenses if present and easy to do so. Continue rinsing.[1][7]
Seek immediate medical attention from an ophthalmologist.[7]

 Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water.[1][2] Never give
anything by mouth to an unconscious person.[1][2] Call a poison control center or doctor
immediately for treatment advice.[7]

Disposal Plan
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Chemical waste must be managed to ensure safety and environmental protection.

e Product Waste: Do not dispose of Geranyl butyrate with household refuse or allow it to
enter sewer systems.[7] Unused product and non-recyclable solutions should be offered to a
licensed professional waste disposal company.[2]

o Contaminated Packaging: Dispose of contaminated packaging as unused product.[2] Ensure
containers are completely empty before disposal according to official regulations.[9]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Geranyl butyrate,
from initial preparation to final waste disposal.
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Caption: Safe Handling Workflow for Geranyl Butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Geranyl
butyrate]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-geranyl-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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